Cas no 2034544-06-2 (4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole)

• Product Name: 4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole
• CAS No: 2034544-06-2
• MF: C₁₉H₂₂N₆O₂
• MW: 366.4170
• CID: 5353255
• Update Time: 2025-07-10

4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• [3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• (3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
• 4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole

• Inchi： 1S/C19H22N6O2/c1-13-18(14(2)23(3)21-13)19(26)24-10-16(11-24)25-9-15(20-22-25)12-27-17-7-5-4-6-8-17/h4-9,16H,10-12H2,1-3H3
• InChI Key： XBFPJKGCXOTIHO-UHFFFAOYSA-N
• SMILES： O=C(C1C(C([H])([H])[H])=NN(C([H])([H])[H])C=1C([H])([H])[H])N1C([H])([H])C([H])(C1([H])[H])N1C([H])=C(C([H])([H])OC2C([H])=C([H])C([H])=C([H])C=2[H])N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• XLogP3: 1.2
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole

Introduction to Compound with CAS No. 2034544-06-2 and Product Name: 4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole

The compound with the CAS number 2034544-06-2 and the product name 4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its intricate molecular architecture. The presence of a phenoxymethyl group at the 4-position of the triazole ring, coupled with a 1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl moiety at the 1-position, creates a unique scaffold that is likely to interact favorably with biological targets. This structural design has been strategically employed to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The triazole core is particularly noteworthy for its ability to modulate various biological pathways. For instance, triazole derivatives have been shown to exhibit antifungal, antiviral, and anti-inflammatory properties. In addition, the trimethylpyrazole group introduces additional complexity to the molecule, potentially influencing its pharmacokinetic profile and bioavailability.

The azetidinyl component of this compound further contributes to its pharmacological potential. Azetidine derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. By incorporating this moiety into the molecular framework, researchers aim to exploit these interactions for therapeutic benefit. The combination of these structural elements suggests that this compound may possess multiple modes of action, making it a versatile tool for investigating complex biological systems.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). The unique structure of 4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole positions it as a candidate for targeting such interactions. PPIs play a crucial role in numerous diseases, including cancer and inflammatory disorders. By designing molecules that can disrupt or enhance these interactions, researchers hope to develop novel therapeutic strategies.

Another area of interest is the potential application of this compound in oncology research. The ability of heterocyclic compounds to interfere with key signaling pathways involved in cancer cell proliferation has been well-documented. The structural features of this molecule suggest that it may be capable of inhibiting enzymes or receptors that are overexpressed in tumor cells. This makes it an attractive candidate for further exploration as an anticancer agent.

In addition to its potential therapeutic applications, this compound may also serve as a valuable scaffold for generating novel derivatives through structure-based drug design (SBDD). SBDD involves using computational methods and experimental data to optimize the structure of a lead compound for improved efficacy and reduced toxicity. The complex architecture of 4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole provides numerous opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. This level of synthetic complexity underscores the sophistication required in modern drug discovery efforts. Achieving high yields and purity during synthesis is essential for conducting meaningful biological evaluations.

Biological evaluation studies are currently underway to assess the potency and selectivity of this compound against various targets. Initial results have been promising, indicating that it may exhibit significant activity against certain enzymes and receptors relevant to human health. These findings provide a strong rationale for further investigation into its potential as a therapeutic agent.

The development of new drugs is often hampered by challenges such as poor solubility and bioavailability. However, the structural features of this compound may mitigate some of these issues. For instance, the presence of polar functional groups like hydroxymethoxy can enhance solubility in aqueous media. Additionally, the lipophilic nature of certain aromatic rings may improve membrane permeability.

In conclusion,4-(phenoxymethyl)-1-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-1H-1,2,3-triazole represents a promising advancement in pharmaceutical chemistry with significant potential for therapeutic applications. Its complex molecular architecture and diverse functional groups make it an attractive candidate for further investigation in drug discovery and development. As research continues to uncover new insights into its biological activity and pharmacokinetic properties,this compound is poised to make meaningful contributions to human health.